molecular formula H14O7Sb2 B1233504 Pyroantimonate CAS No. 23601-23-2

Pyroantimonate

Cat. No. B1233504
CAS RN: 23601-23-2
M. Wt: 369.63 g/mol
InChI Key: UCXOJWUKTTTYFB-UHFFFAOYSA-N
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Description

Pyroantimonate, also known as this compound, is a useful research compound. Its molecular formula is H14O7Sb2 and its molecular weight is 369.63 g/mol. The purity is usually 95%.
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properties

CAS RN

23601-23-2

Molecular Formula

H14O7Sb2

Molecular Weight

369.63 g/mol

InChI

InChI=1S/7H2O.2Sb/h7*1H2;;

InChI Key

UCXOJWUKTTTYFB-UHFFFAOYSA-N

SMILES

O.O.O.O.O.O.O.[Sb].[Sb]

Canonical SMILES

O.O.O.O.O.O.O.[Sb].[Sb]

Other CAS RN

23601-23-2

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14621-14-8 (di-Ca salt)
14104-34-8 (di-K salt)
13939-36-1 (di-Cd salt)

synonyms

pyroantimonate
pyroantimonate dihydride
pyroantimonate, dicadmium salt
pyroantimonate, dicalcium salt
pyroantimonate, dimanganese salt (2+)
pyroantimonate, dipotassium salt
pyroantimonate, dipotassium salt, tetrahydrate
pyroantimonate, distrontium salt
pyroantimonate, monotin salt (4+)
pyroantimonic acid

Origin of Product

United States

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